Cas no 937604-80-3 (N-(5-Chloro-2-methoxyphenyl)-4-(3-nitrophenyl)-1,3-thiazol-2-amine)

• Product Name: N-(5-Chloro-2-methoxyphenyl)-4-(3-nitrophenyl)-1,3-thiazol-2-amine
• CAS No: 937604-80-3
• MF: C₁₆H₁₂ClN₃O₃S
• MW: 361.802781105042
• MDL: MFCD00245605
• CID: 5027138
• Update Time: 2026-02-28

N-(5-Chloro-2-methoxyphenyl)-4-(3-nitrophenyl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• N-(5-chloro-2-methoxyphenyl)-4-(3-nitrophenyl)-1,3-thiazol-2-amine
• (5-CHLORO-2-METHOXYPHENYL)(4-(3-NITROPHENYL)(2,5-THIAZOLYL))AMINE
• SBB061855
• (5-chloro-2-methoxyphenyl)[4-(3-nitrophenyl)(1,3-thiazol-2-yl)]amine
• N-(5-Chloro-2-methoxyphenyl)-4-(3-nitrophenyl)-1,3-thiazol-2-amine

• MDL： MFCD00245605
• Inchi： 1S/C16H12ClN3O3S/c1-23-15-6-5-11(17)8-13(15)18-16-19-14(9-24-16)10-3-2-4-12(7-10)20(21)22/h2-9H,1H3,(H,18,19)
• InChI Key： MSKBDNLJBYRVQY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)NC1=NC(=CS1)C1C=CC=C(C=1)[N+](=O)[O-])OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 439
• XLogP3: 4.9
• Topological Polar Surface Area: 108

Additional information on N-(5-Chloro-2-methoxyphenyl)-4-(3-nitrophenyl)-1,3-thiazol-2-amine

N-(5-Chloro-2-methoxyphenyl)-4-(3-nitrophenyl)-1,3-thiazol-2-amine: A Comprehensive Overview

N-(5-Chloro-2-methoxyphenyl)-4-(3-nitrophenyl)-1,3-thiazol-2-amine (CAS No. 937604-80-3) is a complex organic compound with a unique structure and a wide range of potential applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its thiazole core and functional groups, has garnered significant attention due to its potential therapeutic properties and biological activities.

The molecular structure of N-(5-Chloro-2-methoxyphenyl)-4-(3-nitrophenyl)-1,3-thiazol-2-amine is composed of a thiazole ring, a chlorinated and methoxylated phenyl group, and a nitro-substituted phenyl group. The thiazole ring, known for its biological activity and stability, serves as the central scaffold of the molecule. The presence of the chloro and methoxy substituents on the phenyl ring enhances the compound's lipophilicity and metabolic stability, while the nitro group imparts additional reactivity and potential for redox cycling.

Recent studies have highlighted the multifaceted biological activities of N-(5-Chloro-2-methoxyphenyl)-4-(3-nitrophenyl)-1,3-thiazol-2-amine. One notable area of research is its potential as an anticancer agent. In vitro studies have shown that this compound exhibits significant cytotoxicity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the induction of apoptosis through the generation of reactive oxygen species (ROS) and the modulation of key signaling pathways such as p53 and Bcl-2.

Another promising application of N-(5-Chloro-2-methoxyphenyl)-4-(3-nitrophenyl)-1,3-thiazol-2-amine is in the treatment of neurodegenerative diseases. Research has demonstrated that this compound can protect neurons from oxidative stress and prevent the aggregation of misfolded proteins, which are hallmark features of conditions such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects are thought to be mediated by its ability to scavenge free radicals and modulate mitochondrial function.

In addition to its therapeutic potential, N-(5-Chloro-2-methoxyphenyl)-4-(3-nitrophenyl)-1,3-thiazol-2-amine has been investigated for its antimicrobial properties. Studies have shown that it exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria, as well as certain fungal species. The antimicrobial activity is attributed to its ability to disrupt bacterial cell membranes and inhibit essential enzymes involved in microbial metabolism.

The synthesis of N-(5-Chloro-2-methoxyphenyl)-4-(3-nitrophenyl)-1,3-thiazol-2-amine typically involves multi-step reactions starting from readily available starting materials. Key steps include the formation of the thiazole ring through a condensation reaction between a thiourea derivative and an appropriate carbonyl compound, followed by functionalization of the phenyl rings with chloro and methoxy groups. The final step involves the introduction of the nitro group via nitration or other suitable methods.

Despite its promising properties, further research is needed to fully understand the pharmacokinetics and pharmacodynamics of N-(5-Chloro-2-methoxyphenyl)-4-(3-nitrophenyl)-1,3-thiazol-2-amine. Preclinical studies are currently underway to evaluate its safety profile, bioavailability, and potential drug interactions. These studies will provide crucial data for advancing this compound into clinical trials.

In conclusion, N-(5-Chloro-2-methoxyphenyl)-4-(3-nitrophenyl)-1,3-thiazol-2-amine (CAS No. 937604-80-3) represents a promising lead compound with diverse biological activities. Its unique chemical structure confers multiple therapeutic potentials in areas such as cancer treatment, neuroprotection, and antimicrobial therapy. Ongoing research continues to unravel its mechanisms of action and optimize its properties for clinical applications.